Cas no 1130489-19-8 (1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole)

1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole is a specialized boronate ester derivative featuring a triazole core with benzyl and trimethylsilyl substituents. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions due to its stable boronate ester group, which facilitates efficient aryl-aryl bond formation under mild conditions. The trimethylsilyl group enhances steric and electronic properties, improving selectivity in coupling reactions. Its benzyl-protected triazole moiety offers versatility in further functionalization. The product is particularly valuable in medicinal chemistry and materials science for constructing complex heterocyclic frameworks. Storage under inert conditions is recommended to maintain stability.
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole structure
1130489-19-8 structure
Product Name:1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole
CAS No:1130489-19-8
MF:C18H28BN3O2Si
MW:357.330325126648
CID:1074201
PubChem ID:75175980
Update Time:2025-05-27

1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole
    • [1-benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)triazol- 4-yl]-trimethyl-silane
    • 1130489-19-8
    • AS-1008
    • AKOS025392242
    • 1-BENZYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4-(TRIMETHYLSILYL)-1,2,3-TRIAZOLE
    • CS-0441103
    • [1-benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)triazol-4-yl]-trimethylsilane
    • MDL： MFCD18383356
    • Inchi： 1S/C18H28BN3O2Si/c1-17(2)18(3,4)24-19(23-17)15-16(25(5,6)7)20-21-22(15)13-14-11-9-8-10-12-14/h8-12H,13H2,1-7H3
    • InChI Key： BSRMDWYBIWENRW-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C)C1=C(B2OC(C)(C)C(C)(C)O2)N(CC2C=CC=CC=2)N=N1

Computed Properties

  • Exact Mass: 357.2043838g/mol
  • Monoisotopic Mass: 357.2043838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.2Ų

1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR303324-500mg
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole
 1130489-19-8 tech
500mg
 £385.00 2025-02-19
Key Organics Ltd
AS-1008-1MG
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole
 1130489-19-8 >85%
1mg
 £37.00 2025-02-09
Key Organics Ltd
AS-1008-5MG
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole
 1130489-19-8 >85%
5mg
 £46.00 2025-02-09
Key Organics Ltd
AS-1008-10MG
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole
 1130489-19-8 >85%
10mg
 £63.00 2025-02-09
Key Organics Ltd
AS-1008-20MG
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole
 1130489-19-8 >85%
0mg
 ￡76.00 2023-04-19
Key Organics Ltd
AS-1008-0.5G
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole
 1130489-19-8 >85%
0.5g
 £275.00 2025-02-09
A2B Chem LLC
AI09101-1mg
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1h-1,2,3-triazole
 1130489-19-8 >85%
1mg
 $201.00 2024-04-20
A2B Chem LLC
AI09101-5mg
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1h-1,2,3-triazole
 1130489-19-8 >85%
5mg
 $214.00 2024-04-20
A2B Chem LLC
AI09101-10mg
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1h-1,2,3-triazole
 1130489-19-8 >85%
10mg
 $240.00 2024-04-20
A2B Chem LLC
AI09101-500mg
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1h-1,2,3-triazole
 1130489-19-8 >85%
500mg
 $556.00 2024-04-20

1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole Related Literature

Related Categories

1130489-19-8 (1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trimethylsilyl)-1H-1,2,3-triazole) Related Products

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.